Cas no 1391232-40-8 (1-(3-Aminophenyl)-3,3-dimethylbutylamine)

• Product Name: 1-(3-Aminophenyl)-3,3-dimethylbutylamine
• CAS No: 1391232-40-8
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 5274059
• Update Time: 2025-05-20

1-(3-Aminophenyl)-3,3-dimethylbutylamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-AMINOPHENYL)-3,3-DIMETHYLBUTYLAMINE
• 3-(1-amino-3,3-dimethylbutyl)aniline
• Benzenemethanamine, 3-amino-α-(2,2-dimethylpropyl)-
• 1-(3-Aminophenyl)-3,3-dimethylbutylamine

• Inchi： 1S/C12H20N2/c1-12(2,3)8-11(14)9-5-4-6-10(13)7-9/h4-7,11H,8,13-14H2,1-3H3
• InChI Key： QZBNFTAZQOKUPO-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=C(C=1)N)CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 2.2
• Topological Polar Surface Area: 52

Additional information on 1-(3-Aminophenyl)-3,3-dimethylbutylamine

Introduction to CAS No. 1391232-40-8: 1-(3-Aminophenyl)-3,3-Dimethylbutylamine

CAS No. 1391232-40-8, commonly referred to as 1-(3-Aminophenyl)-3,3-Dimethylbutylamine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of aniline, with a unique structure that combines an amino group attached to a phenyl ring and a branched alkyl chain. The presence of the amino group and the steric hindrance introduced by the dimethyl substitution on the butyl chain make this compound a versatile building block for various chemical reactions and applications.

The synthesis of 1-(3-Aminophenyl)-3,3-Dimethylbutylamine typically involves multi-step processes, including nucleophilic substitution, reduction, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored the use of biocatalysts and green chemistry principles to enhance the sustainability of its manufacturing processes.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its structure allows for easy functionalization, making it a valuable precursor for drug development programs. For instance, studies have demonstrated its potential as a lead compound in anti-cancer drug discovery due to its ability to modulate key signaling pathways.

Beyond pharmaceuticals, 1-(3-Aminophenyl)-3,3-Dimethylbutylamine finds applications in materials science and catalysis. Its ability to coordinate with metal ions makes it a candidate for designing metal-organic frameworks (MOFs) and heterogeneous catalysts. Recent research has highlighted its role in enhancing catalytic activity for reactions such as C-C bond formation and hydrogenation processes.

The structural features of this compound also make it an interesting subject for theoretical studies. Computational chemists have employed density functional theory (DFT) calculations to investigate its electronic properties and reactivity patterns. These studies provide insights into its potential as a ligand in transition metal complexes or as a component in self-assembled monolayers.

In conclusion, CAS No. 1391232-40-8 (1-(3-Aminophenyl)-3,3-Dimethylbutylamine) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an essential building block in modern chemical synthesis. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.